Cas no 83269-79-8 (Octanoic acid, 4-ethyl-3-oxo-, ethyl ester)

• Product Name: Octanoic acid, 4-ethyl-3-oxo-, ethyl ester
• CAS No: 83269-79-8
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1809972
• PubChem ID: 13027977
• Update Time: 2025-04-21

Octanoic acid, 4-ethyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 4-ethyl-3-oxo-, ethyl ester
• Ethyl 4-ethyl-3-oxooctanoate
• SCHEMBL12513505
• MFCD34601792
• G63369
• 83269-79-8

• Inchi： 1S/C12H22O3/c1-4-7-8-10(5-2)11(13)9-12(14)15-6-3/h10H,4-9H2,1-3H3
• InChI Key： XQOKVQSIQYWEPS-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)C(CC)CCCC

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų